Cas no 115204-51-8 (Acetamide,N-[4-[[6-(dimethylamino)-9H-purin-9-yl]methyl]phenyl]-)

• Product Name: Acetamide,N-[4-[[6-(dimethylamino)-9H-purin-9-yl]methyl]phenyl]-
• CAS No: 115204-51-8
• MF: C₁₆H₁₈N₆O
• MW: 310.35372209549
• CID: 171492
• PubChem ID: 3010166
• Update Time: 2025-04-19

Acetamide,N-[4-[[6-(dimethylamino)-9H-purin-9-yl]methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[[6-(dimethylamino)-9H-purin-9-yl]methyl]phenyl]-
• N-[4-[[6-(dimethylamino)purin-9-yl]methyl]phenyl]acetamide
• N-(4-((6-(Dimethylamino)-9H-purin-9-yl)methyl)phenyl)acetamide
• N-(4-{[6-(dimethylamino)-9H-purin-9-yl]methyl}phenyl)acetamide
• Acetamide, N-(4-((6-(dimethylamino)-9H-purin-9-yl)methyl)phenyl)-
• DTXSID30150986
• CHEMBL7635
• 115204-51-8
• Acetamide, N-[4-[[6-(dimethylamino)-9H-purin-9-yl]methyl]phenyl]-

• Inchi： 1S/C16H18N6O/c1-11(23)20-13-6-4-12(5-7-13)8-22-10-19-14-15(21(2)3)17-9-18-16(14)22/h4-7,9-10H,8H2,1-3H3,(H,20,23)
• InChI Key： NTUOCWVEFXMRAK-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)CN1C=NC2C(=NC=NC1=2)N(C)C

Computed Properties

• Exact Mass: 310.15444
• Monoisotopic Mass: 310.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.29
• Refractive Index: 1.665
• PSA: 75.94